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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of butachlor application timing for
optimal weed control, primarily focusing on its use in rice cultivation. The information is based
on a synthesis of peer-reviewed research and agricultural extension publications. Detailed
experimental protocols are provided to facilitate further research and development.

Introduction to Butachlor

Butachlor is a selective, pre-emergence herbicide belonging to the chloroacetanilide class.[1]
It is widely used for the control of annual grasses and certain broadleaf weeds in various crops,
most notably rice.[2][3] Its primary mode of action is the inhibition of very-long-chain fatty acid
synthesis, which disrupts cell division and growth in germinating weeds.[1][2] Butachlor is
absorbed by the emerging shoots and roots of weeds, leading to their death shortly after
germination.

Optimal Application Timing

The timing of butachlor application is critical to its efficacy. Being a pre-emergence herbicide, it
is most effective when applied before weed seeds germinate.

Transplanted Rice

In transplanted rice, butachlor should be applied after transplanting but before the emergence
of weeds. The most effective application window is generally between 3 to 5 days after
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transplanting (DAT). Applying butachlor within this timeframe ensures that the herbicide is
present in the soil to control weeds as they begin to germinate.

Direct-Seeded Rice

For direct-seeded rice, the optimal application time can be either before or shortly after
seeding, depending on the specific cultivation practice.

o Wet-Seeded Rice: Application is recommended 3 days before seeding (DBS). Some studies
have shown that application at 2 to 4 DBS can improve crop safety and weed control
compared to post-seeding applications.

o Upland Rice: Pre-emergence application should occur before weed germination, typically
within 7 days of planting.

Delayed application in both systems can lead to reduced efficacy as weeds may have already
emerged.

Application Methods

Butachlor is available in both emulsifiable concentrate (EC) and granular (G) formulations.

e Spraying Method: The EC formulation is mixed with water and applied as a spray. Uniform
coverage of the soil surface is essential for effective weed control.

e Granular Method: The granular formulation is broadcasted evenly over the field. This method
can be more convenient in certain situations.

e Sand-Mix Application: For transplanted rice in standing water, mixing butachlor EC with
sand and broadcasting the mixture has been shown to be highly effective.

Data on Butachlor Efficacy

The following tables summarize quantitative data from various studies on the effect of
butachlor application timing on weed control and crop vyield.

Table 1: Effect of Butachlor Application Timing on Weed Control and Rice Yield in Wet-Seeded
Rice
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Weed
o Weed Weed . .
Application  Control . . Rice Grain
o . Density Biomass . Reference
Timing Efficiency Yield (t/ha)
(plants/m?) (g/m?)
(%)
3 Days
Before Better weed )
_ Lower Lower Higher
Seeding control
(DBS)
6 Days After
i Poor weed ) )
Seeding Higher Higher Lower
control
(DAS)
2-4 Days
Before Improved N )
) Lower Not specified Higher
Seeding weed control
(DBS)
6-9 Days ]
] Less effective ) N
After Seeding Higher Not specified Lower
weed control
(DAS)

Table 2: Efficacy of Butachlor in Combination with Other Herbicides in Transplanted Rice
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Weed Weed
o o Control Control o
Herbicide Application o o Grain Yield
e Efficiency Efficiency Reference
Treatment Timing (t/ha)
(%) at 30 (%) at 60
DAT DAT
Penoxsulam 3 DAT (Pre- -
94.41 92.70 Not specified
+ Butachlor emergence)
Butachlor fb
o 3DAT fb 21 B B
Bispyribac- DAT Not specified Not specified 5.17
sodium
Butachlor 5 DAT Lower Lower Lower
Unweeded
- 0 0 Lower
Control

Table 3: Effect of Butachlor Application Rate on Weed Control and Rice Yield in Transplanted
Rice (6 Weeks After Application)

Rice Grain

Butachlor Weed Control Yield (relative o

) ) ] Phytotoxicity Reference

Dose (g a.i./ha) Efficacy to mechanical
weeding)

750 Lower Lower None observed

1000 Moderate Moderate None observed
Similar to

1250 Effective mechanical None observed
weeding
Similar to

1500 Effective mechanical None observed
weeding

1750 Effective Highest yield None observed
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Experimental Protocols

Protocol for Evaluating Butachlor Application Timing in
Transplanted Rice

Objective: To determine the optimal application timing of butachlor for weed control and its
effect on rice yield.

Materials:

Rice seedlings (variety appropriate for the region)
» Butachlor herbicide (EC or G formulation)

o Knapsack sprayer or granular applicator

e Quadrat (e.g., 0.5m x 0.5m) for weed sampling

e Drying oven

» Weighing balance

» Standard field plot equipment

Experimental Design:

o Randomized Complete Block Design (RCBD) with 3-4 replications.
e Plot size: e.g., 5m x 4m.

e Treatments:

o T1: Butachlor application at 3 DAT

o T2: Butachlor application at 5 DAT

o T3: Butachlor application at 7 DAT

o T4: Hand weeding twice (e.g., 20 and 40 DAT) - Positive Control
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o T5: Unweeded check - Negative Control

Procedure:

o Land Preparation: Prepare the field according to standard local practices for transplanted
rice, ensuring a well-puddled and leveled seedbed.

o Transplanting: Transplant healthy rice seedlings at the recommended spacing.

» Herbicide Application:

o For spray application, mix the required amount of butachlor with water and apply
uniformly to the plots at the designated timings (3, 5, or 7 DAT) using a calibrated
knapsack sprayer.

o For granular application, broadcast the granules evenly across the plots.

o Maintain a thin film of water (2-5 cm) in the field for at least a week after application.

¢ Data Collection:

o Weed Density and Biomass: At 30 and 60 DAT, randomly place the quadrat in three
locations within each plot. Count the number of weeds (by species if possible) within the
quadrat to determine weed density. Harvest all weeds within the quadrat, dry them in an
oven at 70°C for 72 hours, and weigh to determine weed biomass.

o Phytotoxicity: Visually assess crop injury at 7 and 14 days after each herbicide application
using a 0-10 scale (0 = no injury, 10 = complete crop death).

o Crop Yield: Harvest the crop from a designated net plot area within each plot at maturity.
Thresh, clean, and dry the grains to 14% moisture content and record the grain yield.

 Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) appropriate for an
RCBD. Use a suitable mean separation test (e.g., Duncan's Multiple Range Test) to compare
treatment means.
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Protocol for Evaluating Butachlor Application Timing in
Direct-Seeded Rice

Objective: To assess the efficacy of pre-sowing versus post-sowing application of butachlor in
direct-seeded rice.

Materials:

e Pre-germinated rice seeds

e Butachlor herbicide (EC formulation)

e Other materials as listed in Protocol 5.1.
Experimental Design:

o RCBD with 3-4 replications.

e Plot size: e.g., 18-20 m2.

e Treatments:

o

T1: Butachlor application at 3 DBS

[¢]

T2: Butachlor application at 6 DAS

o

T3: Hand weeding twice (e.g., 20 and 40 DAS) - Positive Control

o

T4: Unweeded check - Negative Control
Procedure:
e Land Preparation: Prepare a well-puddled and leveled seedbed.

» Herbicide Application (Pre-Sowing): For T1, apply butachlor to the plots 3 days before
seeding. Maintain a water depth of 3-5 cm during application. Drain the plots completely
before seeding.
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e Seeding: Broadcast pre-germinated rice seeds uniformly at the recommended rate (e.g., 100
kg/ha).

» Herbicide Application (Post-Sowing): For T2, apply butachlor 6 days after seeding.

o Water Management: After seeding, manage water depth carefully to avoid submerging the
young rice seedlings.

» Data Collection: Follow the data collection procedures outlined in Protocol 5.1 (Weed Density
and Biomass, Phytotoxicity, and Crop Yield).

o Statistical Analysis: Analyze the data as described in Protocol 5.1.

Treatments
Unweeded Control
A
Field Preparation Crop Establishment Data Collection
. o . . —| Hand Weeding Weed Density & Biomass
Puddling »| Leveling Transplanting > (20 & 40 DAT) (30 & 60 DAT) —+
Yield Measurement
(At Harvest)
Butachlor Application L| Phytotoxicity Assessment f
(3-5 DAT) (7 & 14 DAA)

Click to download full resolution via product page

Caption: Experimental workflow for evaluating butachlor in transplanted rice.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/product/b1668075?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Application

Butachlor Application

(Pre-emergence)

Uptake
Y

Absorption by
Germinating Shoots & Roots

Biochemifal Action

Inhibition of

Very-Long-Chain Fatty Acid
(VLCFA) Synthesis

Physiologvlcal Effect

Disruption of
Cell Division & Growth

Outqome

Weed Seedling Death

Click to download full resolution via product page

Caption: Simplified mode of action of butachlor.

Conclusion

Optimal timing of butachlor application is paramount for effective weed control in rice
cultivation. For transplanted rice, application at 3-5 DAT is recommended, while for direct-
seeded rice, pre-sowing application (around 3 DBS) generally yields better results than post-
sowing applications. Adherence to recommended dosages and application methods, combined

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1668075?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/product/b1668075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

with good water management, will maximize the efficacy of butachlor and contribute to higher
crop yields. It is also important to consider butachlor as part of an integrated weed
management program to prevent the development of herbicide resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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